Cas no 2228600-87-9 (2-(3-methyl-1-benzofuran-2-yl)ethanimidamide)
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide Chemical and Physical Properties
Names and Identifiers
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- 2-(3-methyl-1-benzofuran-2-yl)ethanimidamide
- 2228600-87-9
- EN300-1799118
-
- Inchi: 1S/C11H12N2O/c1-7-8-4-2-3-5-9(8)14-10(7)6-11(12)13/h2-5H,6H2,1H3,(H3,12,13)
- InChI Key: ZKFALXQFCQOJQI-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(C)=C1CC(=N)N
Computed Properties
- Exact Mass: 188.094963011g/mol
- Monoisotopic Mass: 188.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 63Ų
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1799118-0.05g |
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide |
2228600-87-9 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1799118-0.1g |
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide |
2228600-87-9 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1799118-0.25g |
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide |
2228600-87-9 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1799118-0.5g |
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide |
2228600-87-9 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1799118-1.0g |
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide |
2228600-87-9 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1799118-2.5g |
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide |
2228600-87-9 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1799118-5.0g |
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide |
2228600-87-9 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1799118-10.0g |
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide |
2228600-87-9 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1799118-1g |
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide |
2228600-87-9 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1799118-5g |
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide |
2228600-87-9 | 5g |
$4309.0 | 2023-09-19 |
2-(3-methyl-1-benzofuran-2-yl)ethanimidamide Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-(3-methyl-1-benzofuran-2-yl)ethanimidamide
Comprehensive Overview of 2-(3-methyl-1-benzofuran-2-yl)ethanimidamide (CAS No. 2228600-87-9): Properties, Applications, and Research Insights
The compound 2-(3-methyl-1-benzofuran-2-yl)ethanimidamide (CAS No. 2228600-87-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique benzofuran core and ethanimidamide functional group, this compound exhibits intriguing chemical properties, making it a subject of interest for drug discovery and advanced material development. Researchers are particularly drawn to its potential as a bioactive scaffold, given the prevalence of benzofuran derivatives in medicinal chemistry.
In recent years, the demand for heterocyclic compounds like 2-(3-methyl-1-benzofuran-2-yl)ethanimidamide has surged due to their versatility in drug design and biomolecular interactions. The compound’s CAS No. 2228600-87-9 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its imidamide moiety is particularly noteworthy, as it can participate in hydrogen bonding and other non-covalent interactions, which are critical for target binding in therapeutic applications.
From a synthetic perspective, 2-(3-methyl-1-benzofuran-2-yl)ethanimidamide is often explored for its scalable synthesis routes and derivatization potential. Chemists are investigating its use as a building block for more complex molecules, especially in the development of small-molecule inhibitors and fluorescent probes. The growing interest in sustainable chemistry has also led to studies on eco-friendly synthesis methods for this compound, aligning with the broader trend of green chemistry in the pharmaceutical industry.
Another area of focus is the compound’s potential role in neurological research. Given the structural similarity of benzofuran derivatives to naturally occurring neuroactive compounds, researchers are evaluating its interactions with central nervous system (CNS) targets. This aligns with the increasing public interest in mental health therapeutics and neurodegenerative disease treatments, topics that dominate search engine queries in the life sciences.
In material science, 2-(3-methyl-1-benzofuran-2-yl)ethanimidamide is being studied for its photophysical properties, which could be leveraged in organic electronics and sensor technologies. Its conjugated system and electron-rich structure make it a candidate for optoelectronic applications, a field experiencing rapid growth due to advancements in flexible displays and wearable technology.
For researchers and industry professionals, understanding the stability and solubility of CAS No. 2228600-87-9 is critical. Recent publications highlight its compatibility with aqueous and organic solvents, which is essential for formulation development. This information is highly sought after in pharmacokinetic studies and drug delivery systems, addressing common queries in biopharmaceutical forums.
In conclusion, 2-(3-methyl-1-benzofuran-2-yl)ethanimidamide represents a multifaceted compound with broad applications in drug discovery, material science, and biotechnology. Its CAS No. 2228600-87-9 serves as a key identifier for researchers navigating the expanding landscape of heterocyclic chemistry. As scientific inquiries into its properties and uses continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.
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